2-(4-chlorophenoxy)-N-(2,3-dimethylphenyl)-2-methylpropanamide

• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(2,3-dimethylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C18H20ClNO2/c1-12-6-5-7-16(13(12)2)20-17(21)18(3,4)22-15-10-8-14(19)9-11-15/h5-11H,1-4H3,(H,20,21)
• InChI Key: INUYJWSCRYNYGY-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl)C

Description

2-(4-chlorophenoxy)-N-(2,3-dimethylphenyl)-2-methylpropanamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It is a selective agonist of the ghrelin receptor and has been shown to increase growth hormone levels in humans. In

Mechanism of Action

2-(4-chlorophenoxy)-N-(2,3-dimethylphenyl)-2-methylpropanamide works by stimulating the release of growth hormone from the pituitary gland. It does this by binding to and activating the ghrelin receptor, which is primarily found in the hypothalamus. Activation of the ghrelin receptor leads to an increase in the secretion of growth hormone-releasing hormone (GHRH) and a decrease in the secretion of somatostatin, both of which result in an increase in growth hormone release.
Biochemical and Physiological Effects:
This compound has been shown to increase growth hormone levels in humans, leading to an increase in insulin-like growth factor 1 (IGF-1) levels as well. This increase in IGF-1 levels has been associated with improvements in bone density and muscle mass. This compound has also been shown to improve sleep quality and cognitive function in some studies.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-(2,3-dimethylphenyl)-2-methylpropanamide has several advantages for use in lab experiments. It is a non-peptide compound, which makes it easier to synthesize and handle than peptide-based growth hormone secretagogues. It also has a longer half-life than other growth hormone secretagogues, which allows for less frequent dosing in animal studies. However, this compound can be expensive to produce and may have off-target effects due to its activation of the ghrelin receptor.

Future Directions

There are several potential future directions for research on 2-(4-chlorophenoxy)-N-(2,3-dimethylphenyl)-2-methylpropanamide. One area of interest is its potential role in treating age-related muscle wasting and frailty. Another area of interest is its potential use in improving cognitive function in conditions such as Alzheimer's disease. Additionally, further research is needed to better understand the long-term effects and safety of this compound.

Synthesis Methods

2-(4-chlorophenoxy)-N-(2,3-dimethylphenyl)-2-methylpropanamide is synthesized through a multi-step process involving the reaction of 4-chloroaniline with 2,3-dimethylphenylacetic acid to form the amide intermediate. The amide intermediate is then reacted with 2-bromo-2-methylpropanoyl chloride in the presence of a base to yield this compound.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(2,3-dimethylphenyl)-2-methylpropanamide has been studied for its potential therapeutic uses in a variety of conditions, including growth hormone deficiency, osteoporosis, and muscle wasting. It has also been investigated for its role in improving cognitive function and sleep quality.